Cas no 1699416-01-7 (5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine)

5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine structure
1699416-01-7 structure
Product Name:5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine
CAS No:1699416-01-7
MF:C8H7BrN4
MW:239.071979761124
CID:5957884
PubChem ID:107085679
Update Time:2024-01-12

5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)-
    • 5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine
    • EN300-1911093
    • 1699416-01-7
    • Inchi: 1S/C8H7BrN4/c9-3-7-1-2-8(11-4-7)13-6-10-5-12-13/h1-2,4-6H,3H2
    • InChI Key: IYOHXYSYNAUOAD-UHFFFAOYSA-N
    • SMILES: C1(N2C=NC=N2)=NC=C(CBr)C=C1

Computed Properties

  • Exact Mass: 237.98541g/mol
  • Monoisotopic Mass: 237.98541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.6Ų

Experimental Properties

  • Density: 1.68±0.1 g/cm3(Predicted)
  • Boiling Point: 404.7±55.0 °C(Predicted)
  • pka: 1.26±0.12(Predicted)

5-(bromomethyl)-2-(1H-1,2,4-triazol-1-yl)pyridine Pricemore >>

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